methyl 2-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)butanoate

• IUPAC Name: methyl 2-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]butanoate
• InChI: InChI=1S/C17H18N4O3/c1-4-14(17(23)24-3)20-10-18-15-13(16(20)22)9-19-21(15)12-7-5-11(2)6-8-12/h5-10,14H,4H2,1-3H3
• InChI Key: HMCQRQUMVBDEKA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OC)N1C=NC2=C(C1=O)C=NN2C3=CC=C(C=C3)C
• Molecular Formula: C17H18N4O3
• Molecular Weight: 326.35 g/mol

Description

The compound is a derivative of pyrazolo[3,4-d]pyrimidine, which is a type of heterocyclic aromatic organic compound. The pyrazolo[3,4-d]pyrimidine core is a bicyclic structure containing two nitrogen atoms and it’s often found in various pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. It contains a pyrazolo[3,4-d]pyrimidine core, a methyl group, and a butanoate ester group.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on the conditions and the reagents used. Generally, pyrazolo[3,4-d]pyrimidines can undergo various reactions at the different positions of the ring system.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence its properties.

Scientific Research Applications

Synthesis and Properties

The compound is synthesized by reacting the methyl ester of (6-methyl-2,4-dioxo-1,2,3,4-tetrahydro-3-pyrimidinyl)acetic acid with Lawesson’s reagent, resulting in the corresponding 4-thioxo derivative. .

Antitumor Activity

Research has explored the antitumor properties of related compounds. For instance, 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate derivatives were synthesized and evaluated for growth inhibition in human solid tumor and leukemia cell lines. .

Bicyclic Carbamoyl Pyridones

Efficient one-pot synthetic methods have been developed for the preparation of bicyclic carbamoyl pyridones using a common intermediate similar to our compound. .

Mechanism of Action

Target of Action

Similar compounds with pyrazolo[3,4-d]pyrimidine scaffolds have been reported to inhibit cdk2, a protein kinase involved in cell cycle regulation .

Mode of Action

Compounds with similar structures have been reported to interact with their targets, leading to significant alterations in cell cycle progression and induction of apoptosis within cells .

Biochemical Pathways

Based on the reported inhibition of cdk2, it can be inferred that this compound may affect pathways related to cell cycle regulation .

Result of Action

Similar compounds have been reported to show cytotoxic activities against certain cell lines, suggesting potential anticancer properties .